Cas no 5368-21-8 (4-ethyl-3-phenylpiperazin-2-one)

• Product Name: 4-ethyl-3-phenylpiperazin-2-one
• CAS No: 5368-21-8
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1584052
• PubChem ID: 250677
• Update Time: 2025-04-21

4-ethyl-3-phenylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-phenylpiperazin-2-one
• NSC70396
• AC1Q6GXO
• AC1L5I72
• CTK4J8597
• AR-1G2229
• NSC-70396
• AG-J-27985
• NSC70396; AC1Q6GXO; AC1L5I72; CTK4J8597; AR-1G2229; NSC-70396; AG-J-27985;
• NSC 70396
• DTXSID00290686
• 5368-21-8

• Inchi： 1S/C12H16N2O/c1-2-14-9-8-13-12(15)11(14)10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,13,15)
• InChI Key： JYFJCYPPWYOCEC-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)N(CC)CCN1

Computed Properties

• Exact Mass: 204.12638
• Monoisotopic Mass: 204.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.064
• Boiling Point: 378.2°C at 760 mmHg
• Flash Point: 182.5°C
• Refractive Index: 1.53
• PSA: 32.34
• LogP: 1.44610